7-(2,4-dimethoxyphenyl)-2-ethylpyrido[4,3-e][1,2,4]triazolo[5,1-c][1,2,4]triazin-6(7H)-one

• IUPAC Name: 11-(2,4-dimethoxyphenyl)-4-ethyl-2,3,5,7,8,11-hexazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C17H16N6O3/c1-4-14-18-17-20-19-15-12(23(17)21-14)7-8-22(16(15)24)11-6-5-10(25-2)9-13(11)26-3/h5-9H,4H2,1-3H3
• InChI Key: QOONIDQKNDFAJD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C3=C(C(=O)N(C=C3)C4=C(C=C(C=C4)OC)OC)N=NC2=N1
• Molecular Formula: C17H16N6O3
• Molecular Weight: 352.3 g/mol

Description

Pyridotriazolotriazines are a class of compounds that contain a pyridine ring (a six-membered ring with five carbon atoms and one nitrogen atom) fused with a triazolotriazine ring (a nine-membered ring with four nitrogen atoms). These compounds are often synthesized for their potential biological activities.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of a suitable precursor with a reagent that can introduce the triazolotriazine ring. For example, the synthesis of some triazolotriazine derivatives involves the reaction of aminotriazole with a diketone.

Molecular Structure Analysis

The molecular structure of pyridotriazolotriazines is characterized by the fusion of a pyridine ring and a triazolotriazine ring. This structure can be confirmed using techniques such as X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions of pyridotriazolotriazines can vary widely depending on the specific compound and the conditions. Some of these compounds can undergo reactions such as nitration, reduction, and cyclization.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyridotriazolotriazines can depend on their specific structure. Some of these compounds have been reported to have good thermal stability.

Mechanism of Action

The mechanism of action of pyridotriazolotriazines can depend on their specific structure and the biological target. Some of these compounds have been studied for their potential as kinase inhibitors.

Future Directions

The study of pyridotriazolotriazines is an active area of research, with potential applications in areas such as medicinal chemistry. Future research may focus on the synthesis of new derivatives, the exploration of their biological activities, and the development of safer and more efficient synthetic methods.